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Compound of Interest

Compound Name: N-Cyclohexylhydroxylamine

Cat. No.: B1199206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Cyclohexylhydroxylamine (CHA) is a versatile organic compound with significant potential

in various research and development domains, particularly in medicinal chemistry and

materials science. Its unique chemical structure, featuring a hydroxylamine group attached to a

cyclohexyl moiety, makes it a valuable precursor for the synthesis of a range of bioactive

molecules and functional materials. This technical guide provides an in-depth overview of the

core properties of N-Cyclohexylhydroxylamine, detailed experimental protocols, and explores

promising avenues for future research and application.

Physicochemical Properties
N-Cyclohexylhydroxylamine is a solid at room temperature with a melting point of 139-140

°C.[1][2] It is crucial to distinguish between the free base (N-Cyclohexylhydroxylamine) and

its more commonly supplied hydrochloride salt, as their physical and chemical properties differ.

Table 1: Physicochemical Data of N-Cyclohexylhydroxylamine and its Hydrochloride Salt
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Property
N-
Cyclohexylhydroxylamine

N-
Cyclohexylhydroxylamine
Hydrochloride

Molecular Formula C₆H₁₃NO[3] C₆H₁₃NO·HCl[4]

Molecular Weight 115.17 g/mol [1] 151.63 g/mol [4]

CAS Number 2211-64-5[1] 25100-12-3[4]

Melting Point 139-140 °C[1] 166-171 °C[4]

Appearance Solid[1] Powder[5]

Solubility
Information not widely

available
Soluble in water[4]

Storage Temperature -20°C[1]
Room Temperature (in an inert

atmosphere)[4]

Table 2: Spectroscopic Data for N-Cyclohexylhydroxylamine Hydrochloride

Spectroscopy Data

¹H NMR
Spectral data available, though specific peak

assignments require further analysis.[3]

¹³C NMR
Spectral data available, though specific peak

assignments require further analysis.[4]

IR (ATR)

Spectral data available, key stretches

associated with N-H, O-H, and C-H bonds are

expected.[2]

Synthesis of N-Cyclohexylhydroxylamine
While a definitive, detailed, and widely published protocol for the synthesis of N-
Cyclohexylhydroxylamine is not readily available in the public domain, a plausible synthetic

route can be inferred from the synthesis of analogous hydroxylamines. A common method

involves the reduction of the corresponding oxime.
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Proposed Experimental Protocol: Synthesis via
Reduction of Cyclohexanone Oxime
This protocol is a representative method and may require optimization.

Materials:

Cyclohexanone oxime

Sodium borohydride (NaBH₄) or another suitable reducing agent

Ethanol or another suitable solvent

Hydrochloric acid (for pH adjustment)

Sodium hydroxide (for neutralization)

Dichloromethane or other organic solvent for extraction

Anhydrous magnesium sulfate or sodium sulfate

Rotary evaporator

Standard laboratory glassware

Procedure:

Dissolution: In a round-bottom flask, dissolve cyclohexanone oxime in ethanol.

Reduction: Cool the solution in an ice bath. Slowly add sodium borohydride in portions while

stirring. The reaction is exothermic, and the temperature should be maintained below 20°C.

Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography

(TLC).

Quenching: Once the reaction is complete, cautiously add hydrochloric acid to neutralize the

excess reducing agent and adjust the pH to acidic.
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Basification and Extraction: Neutralize the solution with a sodium hydroxide solution to a

basic pH. Extract the aqueous layer multiple times with dichloromethane.

Drying and Concentration: Combine the organic extracts and dry over anhydrous

magnesium sulfate. Filter the drying agent and concentrate the filtrate using a rotary

evaporator to obtain the crude N-Cyclohexylhydroxylamine.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system.

Potential Research Areas and Applications
N-Cyclohexylhydroxylamine serves as a key building block in the synthesis of various high-

value compounds.

Synthesis of Kinase Inhibitors
N-Cyclohexylhydroxylamine is a reactant in the preparation of cyclin-dependent kinase

(CDK) inhibitors, which are promising anti-tumor agents.[2][6] CDKs are crucial for cell cycle

regulation, and their inhibition can halt the proliferation of cancer cells.

Signaling Pathway Diagram: Cyclin-Dependent Kinase (CDK) Pathway in Cell Cycle Regulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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